![molecular formula C17H19N3O2S2 B6003857 2-[(benzylthio)acetyl]-N-(2-methoxyphenyl)hydrazinecarbothioamide](/img/structure/B6003857.png)
2-[(benzylthio)acetyl]-N-(2-methoxyphenyl)hydrazinecarbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(benzylthio)acetyl]-N-(2-methoxyphenyl)hydrazinecarbothioamide, also known as BTAMH, is a chemical compound that has shown potential in scientific research applications. It is a hydrazinecarbothioamide derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 2-[(benzylthio)acetyl]-N-(2-methoxyphenyl)hydrazinecarbothioamide is not fully understood. However, it has been suggested that it induces apoptosis in cancer cells by activating the caspase pathway. It has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest at the G2/M phase. In addition, this compound has been shown to inhibit the growth of bacteria by disrupting the bacterial cell membrane.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species (ROS) in cancer cells, which can help prevent oxidative stress. This compound has also been shown to reduce the levels of pro-inflammatory cytokines, which can help reduce inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(benzylthio)acetyl]-N-(2-methoxyphenyl)hydrazinecarbothioamide in lab experiments is its potential use as an anticancer and antimicrobial agent. It has shown activity against different cancer cell lines and bacteria, which makes it a promising candidate for further research. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.
Future Directions
For 2-[(benzylthio)acetyl]-N-(2-methoxyphenyl)hydrazinecarbothioamide research include studying its potential use in combination with other agents, optimizing the synthesis method, and further understanding its mechanism of action.
Synthesis Methods
2-[(benzylthio)acetyl]-N-(2-methoxyphenyl)hydrazinecarbothioamide has been synthesized using different methods, including the reaction of 2-methoxybenzohydrazide with benzylisothiocyanate in the presence of triethylamine. Another method involves the reaction of 2-methoxybenzohydrazide with benzyl isothiocyanate in the presence of potassium carbonate. The product obtained from these methods is then treated with thioacetic acid to produce this compound.
Scientific Research Applications
2-[(benzylthio)acetyl]-N-(2-methoxyphenyl)hydrazinecarbothioamide has been studied for its potential use in various scientific research applications. It has been shown to have anticancer activity against different cancer cell lines, including breast, lung, and colon cancer. This compound has also been studied for its potential use as an antimicrobial agent. It has shown activity against different bacteria, including Staphylococcus aureus and Escherichia coli.
Properties
IUPAC Name |
1-[(2-benzylsulfanylacetyl)amino]-3-(2-methoxyphenyl)thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O2S2/c1-22-15-10-6-5-9-14(15)18-17(23)20-19-16(21)12-24-11-13-7-3-2-4-8-13/h2-10H,11-12H2,1H3,(H,19,21)(H2,18,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPDYJJRRTBASLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=S)NNC(=O)CSCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.